Cas no 500901-64-4 (3-Ethoxy-5-methylbenzoic acid)
3-Ethoxy-5-methylbenzoic acid structure
Product Name:3-Ethoxy-5-methylbenzoic acid
CAS No:500901-64-4
MF:C10H12O3
MW:180.200483322144
MDL:MFCD27940681
CID:2083661
Update Time:2025-04-21
3-Ethoxy-5-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethoxy-5-methylbenzoic Acid
- NSC175904
- SY028674
- 3-Ethoxy-5-methylbenzoic acid
-
- MDL： MFCD27940681
- Inchi： 1S/C10H12O3/c1-3-13-9-5-7(2)4-8(6-9)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
- InChI Key： IGMIFUNQHWJLEB-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC(C(=O)O)=CC(C)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Topological Polar Surface Area: 46.5
3-Ethoxy-5-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096951-5g |
3-Ethoxy-5-methylbenzoic Acid |
500901-64-4 | 95% | 5g |
$709.92 | 2023-09-01 | |
| Apollo Scientific | OR471007-250mg |
3-Ethoxy-5-methylbenzoic acid |
500901-64-4 | 250mg |
£140.00 | 2023-09-01 | ||
| Apollo Scientific | OR471007-1g |
3-Ethoxy-5-methylbenzoic acid |
500901-64-4 | 1g |
£315.00 | 2023-09-01 | ||
| Apollo Scientific | OR471007-5g |
3-Ethoxy-5-methylbenzoic acid |
500901-64-4 | 5g |
£833.00 | 2023-09-01 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y02895-1g |
3-Ethoxy-5-methylbenzoic Acid |
500901-64-4 | 97% | 1g |
¥2929.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y02895-250mg |
3-Ethoxy-5-methylbenzoic Acid |
500901-64-4 | 97% | 250mg |
¥1299.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y02895-10g |
3-Ethoxy-5-methylbenzoic Acid |
500901-64-4 | 97% | 10g |
¥12759.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y02895-5g |
3-Ethoxy-5-methylbenzoic Acid |
500901-64-4 | 97% | 5g |
¥7509.0 | 2023-09-05 | |
| TRC | E939995-10mg |
3-Ethoxy-5-methylbenzoic Acid |
500901-64-4 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E939995-50mg |
3-Ethoxy-5-methylbenzoic Acid |
500901-64-4 | 50mg |
$ 160.00 | 2022-06-05 |
3-Ethoxy-5-methylbenzoic acid Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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